Methyl caffeate Methyl caffeate Methyl caffeate is an alkyl caffeate ester formed by the formal condensation of caffeic acid with methyl alcohol. It is an alkyl caffeate ester and a methyl ester.
Brand Name: Vulcanchem
CAS No.: 67667-67-8
VCID: VC21169300
InChI: InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
SMILES: COC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol

Methyl caffeate

CAS No.: 67667-67-8

Cat. No.: VC21169300

Molecular Formula: C10H10O4

Molecular Weight: 194.18 g/mol

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Methyl caffeate - 67667-67-8

Specification

Description Methyl caffeate is an alkyl caffeate ester formed by the formal condensation of caffeic acid with methyl alcohol. It is an alkyl caffeate ester and a methyl ester.
CAS No. 67667-67-8
Molecular Formula C10H10O4
Molecular Weight 194.18 g/mol
IUPAC Name methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
Standard InChI Key OCNYGKNIVPVPPX-HWKANZROSA-N
Isomeric SMILES COC(=O)/C=C/C1=CC(=C(C=C1)O)O
SMILES COC(=O)C=CC1=CC(=C(C=C1)O)O
Canonical SMILES COC(=O)C=CC1=CC(=C(C=C1)O)O

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